ethyl 1-(3-isoxazolylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate
Overview
Description
Ethyl 1-(3-isoxazolylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate, also known as EIMBC, is a chemical compound that has been studied for its potential use in scientific research. EIMBC is a piperidinecarboxylate derivative that has shown promising results in various studies.
Mechanism of Action
The mechanism of action of ethyl 1-(3-isoxazolylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate is not fully understood. However, it has been suggested that ethyl 1-(3-isoxazolylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate may work by inhibiting the production of reactive oxygen species and reducing inflammation in neuronal cells.
Biochemical and Physiological Effects:
ethyl 1-(3-isoxazolylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has been shown to have antioxidant and anti-inflammatory effects in neuronal cells. It has also been shown to improve mitochondrial function and reduce apoptosis in neuronal cells.
Advantages and Limitations for Lab Experiments
One advantage of ethyl 1-(3-isoxazolylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate is its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases. However, one limitation of ethyl 1-(3-isoxazolylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate is its limited solubility in water, which may make it difficult to use in certain experiments.
Future Directions
For ethyl 1-(3-isoxazolylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate research include further studies on its mechanism of action, as well as its potential use in the treatment of other diseases such as stroke and traumatic brain injury. Additionally, further studies on the pharmacokinetics and toxicity of ethyl 1-(3-isoxazolylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate are needed to determine its safety and efficacy for use in humans.
Scientific Research Applications
Ethyl 1-(3-isoxazolylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has been studied for its potential use as a neuroprotective agent. It has been shown to protect against oxidative stress and inflammation in neuronal cells. ethyl 1-(3-isoxazolylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
ethyl 4-[(3-methoxyphenyl)methyl]-1-(1,2-oxazol-3-ylmethyl)piperidine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O4/c1-3-25-19(23)20(14-16-5-4-6-18(13-16)24-2)8-10-22(11-9-20)15-17-7-12-26-21-17/h4-7,12-13H,3,8-11,14-15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFMKGQVUFGLJNM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)CC2=NOC=C2)CC3=CC(=CC=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-(isoxazol-3-ylmethyl)-4-(3-methoxybenzyl)piperidine-4-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{[2-(1H-benzimidazol-1-yl)-3-pyridinyl]methyl}-2-(2-methyl-1,3-thiazol-4-yl)acetamide](/img/structure/B3817866.png)
![N-ethyl-4-(4-{[methyl(2-pyridinylmethyl)amino]methyl}-1H-1,2,3-triazol-1-yl)-1-piperidinecarboxamide trifluoroacetate](/img/structure/B3817878.png)
![[1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-3-(3-methoxybenzyl)-3-piperidinyl]methanol](/img/structure/B3817882.png)
![8-[(diethylamino)acetyl]tetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione](/img/structure/B3817891.png)
![5-(aminomethyl)-4-[(1R)-1-(4-methoxyphenyl)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one](/img/structure/B3817906.png)
![3-(1,3-benzodioxol-5-yl)-N-[(1-ethyl-1H-imidazol-2-yl)methyl]-3-phenylpropanamide](/img/structure/B3817908.png)
![7-(1,3-benzodioxol-5-ylcarbonyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxamide](/img/structure/B3817915.png)
![N-[(1-ethyl-2-pyrrolidinyl)methyl]-3-{1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4-piperidinyl}propanamide](/img/structure/B3817917.png)
![1-(4-methoxyphenyl)-4-{4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidin-1-yl}-4-oxobutan-1-one](/img/structure/B3817926.png)
![trans-4-({4-[2-hydroxy-3-(4-morpholinyl)propoxy]-3-methoxybenzyl}amino)cyclohexanol](/img/structure/B3817933.png)
![1-{[3-(1,3-benzodioxol-5-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}-2-(2-methoxyethyl)piperidine](/img/structure/B3817940.png)
![N-[(2-isopropyl-1,3-thiazol-4-yl)methyl]-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine](/img/structure/B3817957.png)
![N-benzyl-N-{[2-(cyclopentylsulfonyl)-1-(3-methoxypropyl)-1H-imidazol-5-yl]methyl}ethanamine](/img/structure/B3817968.png)